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Abstract

This technical guide provides a comprehensive overview of the currently available
thermodynamic properties of 3-Methyl-2-octanol (CsH200). While this secondary alcohol is of
interest for its chemical structure, a thorough review of publicly available scientific literature
reveals a notable lack of data regarding its biological activity, pharmacological effects, and
specific applications in drug development. No established signaling pathways or detailed in-
vivo/in-vitro experimental workflows pertaining to its use in pharmaceutical or biomedical
research have been reported.

This document, therefore, focuses on the fundamental physicochemical characteristics of 3-
Methyl-2-octanol. It summarizes key thermodynamic data into structured tables for clarity and
provides detailed, generalized experimental protocols for the determination of such properties,
which can be adapted for specific laboratory settings. The guide also includes visualizations of
these experimental workflows to aid in comprehension. The intended audience includes
researchers in the fields of chemistry, materials science, and engineering who require reliable
data on the thermodynamic behavior of this compound.

Introduction

3-Methyl-2-octanol is a secondary alcohol with the chemical formula CaH200. Its structure,
featuring a methyl branch near the hydroxyl group, influences its physical and chemical

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14677160?utm_src=pdf-interest
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14677160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

properties. Understanding the thermodynamic properties of this compound is essential for a
variety of applications, including chemical synthesis, process design, and as a potential
component in formulations.

Molecular Structure:

Molecular Formula: CoH200[1]

Molecular Weight: 144.2545 g/mol [1]

CAS Registry Number: 26533-34-6[1]

IUPAC Name: 2-Methyl-3-octanol[1]

Synonyms: 3-Methyl-2-octanol[1]

Despite its well-defined chemical structure, research into the biological effects and potential
therapeutic applications of 3-Methyl-2-octanol is notably absent from the current scientific
literature. No studies detailing its interaction with biological systems, its pharmacological profile,
or its toxicological properties have been identified. Consequently, there are no known signaling
pathways associated with this compound, and it does not appear to be a current focus of drug
development efforts.

This guide will proceed with a detailed examination of its thermodynamic properties based on
the limited available data.

Thermodynamic Properties

The following table summarizes the key thermodynamic properties of 3-Methyl-2-octanol that
have been reported. It is important to note that the available data is sparse, and further
experimental validation is recommended.

Property Value Units Reference
Boiling Point 457.15 K --INVALID-LINK--
Enthalpy of

49.5 kJ/mol --INVALID-LINK--

Vaporization (AvapH)
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Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties specifically
for 3-Methyl-2-octanol are not available in the literature. However, standard methodologies for
characterizing secondary alcohols can be readily applied. This section outlines generalized
protocols for key thermodynamic measurements.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference.

Methodology:

o Sample Preparation: A small, precisely weighed amount of high-purity 3-Methyl-2-octanol is
hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a
reference.

e Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using
certified standards (e.g., indium).

» Measurement: The sample and reference pans are placed in the DSC cell. The cell is then
subjected to a controlled temperature program, typically a linear heating ramp (e.g., 10
K/min) over the desired temperature range. A constant flow of an inert purge gas (e.g.,
nitrogen) is maintained to ensure a stable atmosphere.

o Data Analysis: The heat flow difference between the sample and the reference is recorded
as a function of temperature. The heat capacity is calculated from the difference in heat flow,
the heating rate, and the mass of the sample.
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Workflow for Heat Capacity Measurement using DSC

Sample Preparation Instrument Calibration
(3-Methyl-2-octanol in sealed pan) (e.g., with Indium)

DSC Measurement

(Controlled heating ramp)

Data Acquisition
(Heat flow vs. Temperature)

Data Analysis

(Calculate Heat Capacity)

Workflow for Vapor Pressure Measurement (Static Method)

Sample Degassing
(Freeze-Pump-Thaw)

'

Temperature Equilibration
(in Thermostat)

Pressure Measurement

(with Transducer)

Data Recording
(Pressure at different Temperatures)

DETFWAENVSS

(Vapor Pressure Curve)
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Workflow for Enthalpy of Vaporization Calculation

Obtain Vapor Pressure Data
(Pvs.T)

Data Transformation

(In P vs. 1/T)

Linear Regression
(Determine Slope)

Calculate AvapH

(Slope = -AvapH/R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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